Cas no 1603440-38-5 (butyl(1-ethyl-1H-pyrazol-5-yl)methylamine)

• Product Name: butyl(1-ethyl-1H-pyrazol-5-yl)methylamine
• CAS No: 1603440-38-5
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5190940
• PubChem ID: 75525219
• Update Time: 2025-06-11

butyl(1-ethyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, N-butyl-1-ethyl-
• butyl(1-ethyl-1H-pyrazol-5-yl)methylamine

• Inchi： 1S/C10H19N3/c1-3-5-7-11-9-10-6-8-12-13(10)4-2/h6,8,11H,3-5,7,9H2,1-2H3
• InChI Key： IUTSJAILOATCAI-UHFFFAOYSA-N
• SMILES： N1(CC)C(CNCCCC)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on butyl(1-ethyl-1H-pyrazol-5-yl)methylamine

Chemical Profile of Butyl(1-ethyl-1H-pyrazol-5-yl)methylamine (CAS No. 1603440-38-5)

The compound Butyl(1-ethyl-1H-pyrazol-5-yl)methylamine, identified by the CAS number 1603440-38-5, is a specialized organic molecule that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both an amine functional group and an ethyl-substituted pyrazole ring imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the significance of pyrazole-based scaffolds in drug design. Pyrazoles are privileged structures that exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in Butyl(1-ethyl-1H-pyrazol-5-yl)methylamine enhances its potential as a building block for more complex molecules. The butyl and ethyl groups contribute to the compound's lipophilicity, which is often a critical factor in drug absorption and bioavailability.

In the context of modern drug discovery, the synthesis and characterization of such compounds are facilitated by cutting-edge techniques in organic synthesis. The introduction of chiral centers through stereoselective reactions can lead to enantiomerically pure forms of this compound, which are essential for evaluating their pharmacological efficacy and safety profiles. High-resolution spectroscopic methods, such as NMR and mass spectrometry, play a crucial role in confirming the structural integrity of Butyl(1-ethyl-1H-pyrazol-5-yl)methylamine and understanding its conformational dynamics.

The biological activity of Butyl(1-ethyl-1H-pyrazol-5-yl)methylamine has been explored in several preclinical studies. Researchers have investigated its potential as a modulator of enzyme activity and receptor binding. For instance, its interaction with certain kinases and transcription factors has been studied for its potential role in cancer therapy. The pyrazole moiety is known to engage in hydrogen bonding with biological targets, which can enhance binding affinity and selectivity. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

One of the most exciting aspects of this compound is its utility in the development of small-molecule inhibitors. Inhibitors are critical tools in drug discovery, as they can selectively target pathological pathways without affecting normal cellular processes. The structural features of Butyl(1-ethyl-1H-pyrazol-5-yl)methylamine make it a promising candidate for designing inhibitors against enzymes involved in inflammatory diseases and metabolic disorders. By understanding its mechanism of action, researchers can optimize its efficacy and minimize off-target effects.

The synthesis of Butyl(1-ethyl-1H-pyrazol-5-yl)methylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. Techniques such as flow chemistry have also been utilized to enhance scalability and reproducibility during production.

In conclusion, Butyl(1-ethyl-1H-pyrazol-5-yl)methylamine (CAS No. 1603440-38-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.